Cas no 1234951-51-9 (N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide)

• Product Name: N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide
• CAS No: 1234951-51-9
• MF: C₁₆H₁₆FNOS
• MW: 289.367746353149
• CID: 6060062
• PubChem ID: 51055395
• Update Time: 2025-10-17

N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide
• N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-ylmethyl)acetamide
• SR-01000925521
• AKOS024522755
• 1234951-51-9
• SR-01000925521-1
• F5854-4079
• N-cyclopropyl-2-(4-fluorophenyl)-N-[(thiophen-3-yl)methyl]acetamide

• Inchi： 1S/C16H16FNOS/c17-14-3-1-12(2-4-14)9-16(19)18(15-5-6-15)10-13-7-8-20-11-13/h1-4,7-8,11,15H,5-6,9-10H2
• InChI Key： RNANQIXFFGEOCO-UHFFFAOYSA-N
• SMILES： C(N(C1CC1)CC1C=CSC=1)(=O)CC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 289.09366347g/mol
• Monoisotopic Mass: 289.09366347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.6Ų

Additional information on N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide

Comprehensive Overview of N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide (CAS No. 1234951-51-9)

N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide (CAS No. 1234951-51-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining a cyclopropyl group, a fluorophenyl ring, and a thiophene moiety, exhibits promising properties for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and bioactivity.

The molecular formula of N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide reflects its complex yet well-defined architecture. The presence of the 4-fluorophenyl group enhances its stability and interaction with biological targets, while the thiophene ring contributes to its electronic properties. Such features make this compound a valuable candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Recent studies highlight its potential in modulating specific receptors, aligning with the growing demand for novel treatments for neurological disorders.

In the agrochemical sector, N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide is being explored for its pesticidal and herbicidal properties. The cyclopropyl and fluorophenyl groups are known to enhance the efficacy of agrochemicals, making this compound a subject of interest for sustainable farming solutions. With the global push toward eco-friendly pesticides, researchers are investigating its biodegradability and environmental impact, addressing key concerns in modern agriculture.

The synthesis of N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide involves multi-step organic reactions, often starting from readily available precursors like 4-fluorophenylacetic acid and thiophene-3-carbaldehyde. Optimizing these synthetic routes is a focal point for chemists, as it impacts the compound's scalability and cost-effectiveness. Recent advancements in green chemistry have also influenced its production, with efforts to reduce hazardous byproducts and improve yield.

From a commercial perspective, the demand for N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide is rising, driven by its applications in pharmaceutical intermediates and agrochemical formulations. Market analysts note its potential to fill gaps in niche sectors, particularly where conventional compounds face resistance or regulatory challenges. Companies specializing in fine chemicals are actively stocking this compound, catering to research institutions and industrial clients.

Safety and handling of N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide adhere to standard laboratory protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use, ensuring compliance with global regulatory standards.

In conclusion, N-cyclopropyl-2-(4-fluorophenyl)-N-(thiophen-3-yl)methylacetamide (CAS No. 1234951-51-9) represents a versatile and innovative compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural attributes, combined with ongoing research into its bioactivity, position it as a compound of significant interest for future developments. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.